Cas no 2138015-85-5 (5-{1-[(benzyloxy)carbonyl]-2-ethylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-{1-[(benzyloxy)carbonyl]-2-ethylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138015-85-5
• MF: C₁₇H₂₀N₄O₄
• MW: 344.365103721619
• CID: 5926835
• PubChem ID: 165800326
• Update Time: 2025-05-25

5-{1-[(benzyloxy)carbonyl]-2-ethylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-787784
• 5-{1-[(benzyloxy)carbonyl]-2-ethylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid
• 2138015-85-5

• Inchi： 1S/C17H20N4O4/c1-2-13-12(14-15(16(22)23)19-20-18-14)8-9-21(13)17(24)25-10-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3,(H,22,23)(H,18,19,20)
• InChI Key： RIVHTANVNULOKS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C2C(C(=O)O)=NNN=2)C1CC)=O

Computed Properties

• Exact Mass: 344.14845513g/mol
• Monoisotopic Mass: 344.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

Additional information on 5-{1-[(benzyloxy)carbonyl]-2-ethylpyrrolidin-3-yl}-1H-1,2,3-triazole-4-carboxylic acid

Compound CAS No 2138015-85-5: 5-{1-[(Benzyloxy)carbonyl]-2-Ethylpyrrolidin-3-Yl}-1H-1,2,3-Triazole-4-Carboxylic Acid

The compound CAS No 2138015-85-5, known as 5-{1-[(benzyloxy)carbonyl]-2-Ethylpyrrolidin-3-Yl}-1H-1,2,3-Triazole-4-Carboxylic Acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with a substituted pyrrolidine moiety and a benzyloxy carbonyl group. The combination of these functional groups makes it a versatile molecule with applications in drug delivery systems, materials science, and advanced chemical synthesis.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to form stable bioisosteric replacements for amide bonds. The presence of the triazole ring in this compound suggests potential applications in the development of peptide mimetics and bioactive molecules. Furthermore, the benzyloxy carbonyl group is commonly used as a protecting group in peptide synthesis, indicating that this compound may play a role in the synthesis of complex biomolecules.

The pyrrolidine ring in the molecule adds to its structural complexity and functional diversity. Pyrrolidine derivatives are known for their stability and ability to act as scaffolds in drug design. The substitution pattern on the pyrrolidine ring (specifically at positions 2 and 3) further enhances its potential as a building block for more complex structures. Recent research has shown that such substituted pyrrolidines can exhibit interesting pharmacokinetic properties, making them valuable in the development of orally bioavailable drugs.

One of the most intriguing aspects of this compound is its carboxylic acid functionality at position 4 of the triazole ring. This group can undergo various chemical transformations, such as esterification or amidation, enabling the creation of derivatives with tailored properties. For instance, converting the carboxylic acid into an ester could improve its solubility or absorption profile, making it more suitable for pharmaceutical applications.

In terms of synthesis, this compound likely involves multi-step reactions that combine elements of organic synthesis and peptide chemistry. The construction of the triazole ring would typically involve click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is renowned for its efficiency and selectivity. The introduction of the benzyloxy carbonyl group would require careful protection strategies to ensure the integrity of other functional groups during synthesis.

From an analytical standpoint, this compound's structure would be confirmed using a combination of spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These techniques are essential for verifying the purity and structural integrity of such complex molecules.

In conclusion, CAS No 2138015-85-5 represents a cutting-edge molecule with significant potential in modern chemistry and pharmacology. Its unique combination of functional groups makes it a valuable asset in drug discovery and advanced material synthesis.